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Compound of Interest

Compound Name: 4-Nitrophenylacetonitrile

Cat. No.: B121139

Essential Safety and Handling Guide for 4-
Nitrophenylacetonitrile

This document provides comprehensive safety protocols and logistical information for the
handling and disposal of 4-Nitrophenylacetonitrile (CAS No. 555-21-5). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Hazard Identification and Safety Data

4-Nitrophenylacetonitrile is a toxic compound that is harmful if swallowed, inhaled, or in
contact with skin.[1][2] It can cause skin, eye, and respiratory tract irritation.[3][4] A critical
hazard is that it can be metabolized in the body to cyanide, which may lead to severe health
effects including headache, dizziness, unconsciousness, and potentially death.[3][4]

Physical and Chemical Properties
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Property Value Reference
Appearance Cream to yellow crystalline 2]
powder

Molecular Formula C8H6N202 [5]
Molecular Weight 162.15 g/mol [6]

Melting Point 113-118 °C [11[7]
Boiling Point 195-197 °C @ 16 hPa [1]
Solubility Insoluble in water [7]

GHS Hazard Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Source:[1][2]

Personal Protective Equipment (PPE) and
Engineering Controls

A multi-layered approach to PPE is mandatory when handling 4-Nitrophenylacetonitrile.

Engineering Controls:

o Always handle this compound in a properly functioning chemical fume hood to minimize

inhalation exposure.[8]

 Facilities should be equipped with an eyewash station and a safety shower.[3]
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Personal Protective Equipment:

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber
recommended for nitro
compounds; consider double-
gloving with nitrile gloves for

splash protection).[8]

Prevents skin contact and
absorption. Nitrile gloves offer
good splash resistance but
should be replaced
immediately upon

contamination.[9]

Eye Protection

Chemical splash goggles or
safety glasses meeting ANSI
Z.87.1 standards.

Protects eyes from dust

particles and splashes.

Face Protection

A face shield should be worn
over safety glasses during
procedures with a risk of
explosion or significant

splashing.[9]

Provides an additional layer of

protection for the face.

Skin and Body

A flame-resistant lab coat, fully
buttoned. Long pants and

closed-toe shoes are required.

[8][°]

Protects skin from accidental

contact.

Respiratory

A NIOSH-approved N95 dust
mask or higher-level respirator
if engineering controls are
insufficient or during spill

cleanup.[10]

Prevents inhalation of the

powdered compound.

Operational Plan: Handling and Storage

Handling:

» Wash hands and any exposed skin thoroughly after handling.[1]

e Avoid all contact with eyes, skin, and clothing.[3]
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e Minimize dust generation and accumulation.[4]

e Do not eat, drink, or smoke in the work area.[2]

e Use only in a well-ventilated area, preferably a chemical fume hood.[1]
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4]

» Store away from incompatible materials such as strong oxidizing agents, strong reducing
agents, strong acids, and strong bases.[3]

Experimental Protocol: Hydrolysis of 4-
Nitrophenylacetonitrile

The following protocol details the hydrolysis of 4-Nitrophenylacetonitrile to produce p-
Nitrophenylacetic acid, a common procedure utilizing this reagent.[1]

Materials:

4-Nitrophenylacetonitrile (100 g)

Concentrated Sulfuric Acid (300 cc)

Water (280 cc)

1-L round-bottomed flask

Reflux condenser

Procedure:

o Preparation: In a 1-L round-bottomed flask, place 100 g of 4-Nitrophenylacetonitrile.

» Acid Addition: Prepare a solution of 300 cc of concentrated sulfuric acid in 280 cc of water.
Pour two-thirds of this acid solution over the 4-Nitrophenylacetonitrile.
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e Mixing: Shake the mixture well to ensure all the solid is moistened by the acid. Use the
remaining acid solution to wash down any solid adhering to the flask walls.

o Reflux: Attach a reflux condenser to the flask and heat the mixture gently over a wire gauze
with a low flame. The reaction will become vigorous.

» Reaction Completion: Once the reaction subsides, increase the heat and boil for five
minutes.

o Cooling and Precipitation: Allow the flask to cool and then pour the contents into 2 L of cold
water. The p-nitrophenylacetic acid will precipitate.

« Filtration and Washing: Filter the precipitate and wash it several times with ice water.

o Recrystallization: Dissolve the precipitate in 1600 cc of boiling water and filter the hot
solution to remove any impurities.

o Final Product: Allow the filtrate to cool, which will cause the p-nitrophenylacetic acid to
separate as pale yellow needles. The yield is typically 92-95%.

Workflow Diagram:
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Preparation
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Caption: Workflow for the hydrolysis of 4-Nitrophenylacetonitrile.
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Disposal Plan

Waste from this material is classified as hazardous.[7]

» Waste Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[1][2]

o Contaminated Packaging: Dispose of the container to a hazardous or special waste
collection point.[7]

» Spill Cleanup: In case of a spill, sweep up the material, avoiding dust generation, and place it
into a suitable, labeled container for disposal.[3][4] Ensure adequate ventilation during
cleanup.[3]

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[3]

o Skin Contact: Get medical aid. Flush skin with plenty of soap and water for at least 15
minutes while removing contaminated clothing and shoes.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Get immediate medical aid.[3]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-
Nitrophenylacetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121139#personal-protective-equipment-for-handling-
4-nitrophenylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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